Cas no 2751611-00-2 (8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride)

• Product Name: 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride
• CAS No: 2751611-00-2
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6423640
• PubChem ID: 163321409
• Update Time: 2025-11-01

8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2751611-00-2
• EN300-37299474
• EN300-37375530
• (1r)-8-oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride
• AT32378
• 8-OXATRICYCLO[7.1.1.0,2,7]UNDECA-2,4,6-TRIEN-1-AMINE HYDROCHLORIDE
• 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride

• Inchi： 1S/C10H11NO.ClH/c11-10-5-7(6-10)12-9-4-2-1-3-8(9)10;/h1-4,7H,5-6,11H2;1H
• InChI Key： YTJWTPRDJXCMNC-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C2(CC1C2)N

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride

8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine Hydrochloride (CAS No. 2751611-00-2): An Overview

8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride (CAS No. 2751611-00-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tricyclic amines and is characterized by its intricate three-ring system with an embedded oxygen atom, which imparts distinct chemical and biological properties.

The molecular structure of 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride is particularly noteworthy for its conjugated double bonds and the presence of a nitrogen atom in the amine group. These features contribute to its stability and reactivity, making it a valuable candidate for various pharmaceutical applications. Recent studies have explored its potential as a lead compound in the development of new drugs for treating neurological disorders and cancer.

In the realm of medicinal chemistry, the design and synthesis of compounds with specific biological activities are crucial for advancing drug discovery. 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride has been synthesized through a series of well-defined chemical reactions, including cyclization and functional group modifications. The synthetic route involves the use of readily available starting materials and robust reaction conditions, ensuring high yields and purity.

One of the key areas of research involving 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases that play a critical role in cancer cell proliferation and survival. This makes it a promising candidate for further development as an anticancer agent.

Beyond its potential as an anticancer drug, 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride have also been studied extensively to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to further assess the safety and efficacy of 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride. Early results from phase I trials have been promising, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 8-Oxatricyclo[7.1.1.0,2,7]undeca-2,4,6-trien-1-amine hydrochloride (CAS No. 2751611-00-2) represents a promising lead compound in the field of medicinal chemistry with potential applications in treating cancer and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent.